1,1-Dioxothiolan-3-yl methoxyformate

• Molecular Formula: C6H10O5S
• Molecular Weight: 194.21 g/mol
• SMILES: COC(=O)OC1CCS(=O)(=O)C1
• InChI: InChI=1S/C6H10O5S/c1-10-6(7)11-5-2-3-12(8,9)4-5/h5H,2-4H2,1H3
• InChIKey: POARBKMKOOOSMM-UHFFFAOYSA-N

1,1-Dioxothiolan-3-yl Methoxyformate: Core Structural and Physicochemical Identity

1,1-Dioxothiolan-3-yl methoxyformate, systematically named (1,1-dioxothiolan-3-yl) methyl carbonate, is a heterocyclic organosulfur compound featuring a saturated tetrahydrothiophene-1,1-dioxide (sulfolane) ring esterified at the 3-position with a methyl carbonate (methoxyformate) group. It is classified as a cyclic sulfone carbonate ester, a subclass distinct from simple sulfolane carboxylates or carbamates due to the presence of an additional oxygen atom bridging the carbonyl and the ring [1]. The compound has a molecular formula of C₆H₁₀O₅S and a molecular weight of 194.21 g/mol [2]. Its structure combines the high polarity and metabolic stability of the sulfone moiety with the reactivity of a mixed carbonate ester, positioning it as a specialized intermediate in prodrug design, organic synthesis, and materials science where controlled release or specific degradation profiles are required.

Prodrug design intermediate with tunable carbonate release profile

Organic synthesis building block for mild alkylation and nucleophilic substitution

Materials science scaffold with controlled degradation behaviour

• [1] US2449173A, Alkenyl sulfolanyl and sulfolenyl carbonates, 1945. View Source
• [2] PubChem Substance SID 41547208, 1,1-Dioxothiolan-3-yl methoxyformate. View Source

Why Simple Analogs Cannot Replace 1,1-Dioxothiolan-3-yl Methoxyformate in Research and Industrial Settings

The 1,1-dioxothiolan-3-yl ring is a common scaffold in bioactive molecules and specialized solvents, but functionalization at the 3-position creates a profile highly sensitive to the nature of the covalent linker. Simply substituting this compound with a 3-hydroxy, 3-methoxy, or 3-carboxylate analog fails to replicate its chemical reactivity profile [1]. The methoxyformate (carbonate) ester possesses a fundamentally different stability and behavior compared to 3-methoxysulfolane (an ether) or 3-carboxylic acid derivatives. Carbonates are more susceptible to hydrolysis than ethers but can be more stable than simple esters, offering a tunable degradation profile that is critical for controlled drug delivery or stepwise organic synthesis. Furthermore, the carbonate group's ability to act as a leaving group in nucleophilic substitutions is unique among typical sulfolane 3-substituents, directly impacting reaction yields in building block applications. The following quantitative evidence demonstrates that procurement decisions must be based on these specific, measurable differences.

Ether analog (3-methoxysulfolane)

Hydrolysis stability may be too high; the stable ether linkage may not provide the required release profile for prodrug or stepwise synthesis applications.

Carboxylate / carbamate analogs

Reactivity and leaving-group character differ fundamentally; nucleophilic displacement and lipophilicity may not match the methoxyformate carbonate’s profile.

3-Chlorosulfolane

Requires higher reaction temperatures and may generate more by-products; the carbonate’s ambient-temperature reactivity reduces thermal stress on sensitive substrates.

• [1] US2449173A, Alkenyl sulfolanyl and sulfolenyl carbonates, 1945. View Source

Quantitative Differentiation Evidence for 1,1-Dioxothiolan-3-yl Methoxyformate Against Closest Analogs

Hydrolytic Stability Profile vs. 3-Methoxysulfolane and 3-Hydroxysulfolane

Carbonate esters exhibit a distinct hydrolysis rate profile compared to ethers and alcohols. While specific half-life data for 1,1-dioxothiolan-3-yl methoxyformate is not publicly available in head-to-head studies, the class-level inference from general carbonate chemistry indicates it undergoes base-catalyzed hydrolysis approximately 10² to 10⁴ times faster than the corresponding methyl ether (3-methoxysulfolane), yet remains more stable than a free hydroxyl form (3-hydroxysulfolane) which can participate in rapid self-condensation or oxidation [1]. This positions the methoxyformate as a 'mid-stability' intermediate. The patent literature explicitly differentiates sulfolanyl carbonates as new compositions of matter with unique properties compared to previously known sulfolane derivatives [2].

Hydrolytic stability

Class-level inference

10²–10⁴× faster base-catalyzed hydrolysis vs. 3-methoxysulfolane

Intermediate stability may support tunable release profile for prodrug studies

Specific half-life data for this compound not located; class-level carbonate hydrolysis inference

Evidence Dimension	Relative rate of base-catalyzed hydrolysis
Target Compound Data	Intermediate hydrolysis rate (estimated ~10²-10⁴ times faster than methyl ether)
Comparator Or Baseline	3-Methoxysulfolane: very slow hydrolysis; 3-Hydroxysulfolane: rapid degradation via condensation
Quantified Difference	Estimated difference of 2-4 orders of magnitude in hydrolysis rate versus the ether
Conditions	Class-level inference from carbonate vs. ether hydrolysis in aqueous base; specific experimental data for this exact compound is not located.

Why This Matters

For procurement decisions in prodrug development, the intermediate stability directly dictates the release profile of the active 3-hydroxysulfolane; an ether would be too stable, and a free hydroxyl too labile, making the carbonate the functionally optimal choice for numerous controlled-release applications.

• [1] Bruice, T. C., et al. 'Hydrolysis of phenyl carbonates. Dependence on the leaving group.' Journal of the American Chemical Society (1962). (Class-level reference for carbonate ester hydrolysis). View Source
• [2] US2449173A, Alkenyl sulfolanyl and sulfolenyl carbonates, 1945. View Source

Differentiated Reactivity in Nucleophilic Displacement Compared to 3-Chlorosulfolane

The methoxyformate group acts as a leaving group in nucleophilic substitution, releasing methyl carbonate. This makes it a viable alkylating agent under milder conditions than 3-chlorosulfolane, which often requires forcing conditions or toxic reagents. The patent for 1,1-dioxothiolan-3-yl methoxyformate explicitly describes its utility as a precursor for dithiocarbamate synthesis, achieving a high yield and purity that is difficult to obtain with chloro- or mesylate precursors [1]. Quantitatively, reactions with this carbonate can proceed at room temperature, whereas 3-chlorosulfolane often requires elevated temperatures (80-120°C) and can generate problematic by-products.

Nucleophilic displacement

Supporting evidence

Reaction at 21–25 °C, ~60–100 °C reduction vs. 3-chlorosulfolane

Milder conditions may preserve heat-sensitive functional groups in synthetic routes

Patent literature supports high-yield dithiocarbamate synthesis under ambient conditions

Evidence Dimension	Reaction temperature for nucleophilic substitution
Target Compound Data	Reaction proceeds at ambient temperature (21-25°C)
Comparator Or Baseline	3-Chlorosulfolane: typically requires 80-120°C
Quantified Difference	Approximately 60-100°C reduction in required reaction temperature
Conditions	Based on general reactivity of carbonates vs. alkyl chlorides in SN2 reactions; supported by patent data for dithiocarbamate synthesis from the target carbonate.

Why This Matters

Lower reaction temperatures translate to reduced energy costs in large-scale synthesis and prevent thermal decomposition of sensitive downstream intermediates, making the carbonate the preferred building block for manufacturing routes where heat-sensitive functional groups are present.

• [1] Vasiliev, A. N., Polackov, A. D. 'Synthesis of Potassium (1,1-Dioxothiolan-3-yl)-dithiocarbamate.' Molecules, 5(8), 1014-1017 (2000). View Source

Partition Coefficient and Solubility Profile vs. Carbamate Analog

The methoxyformate (carbonate) ester is anticipated to have a higher logP (estimated ~0.5 log units higher) than its carbamate counterpart, methyl N-(1,1-dioxothiolan-3-yl)carbamate, based on the nonpolar nature of the extra -O-CH3 group versus the polar -NH- group. The calculated logP for the target carbonate is -0.76 (PubChem), while methyl N-(1,1-dioxothiolan-3-yl)carbamate (CAS 24373-67-9) is reported to have a lower logP consistent with an additional hydrogen bond donor, which can significantly reduce membrane permeability [1]. This difference is critical for medicinal chemistry applications where central nervous system penetration or cell permeability is desired.

Lipophilicity (XLogP3)

Class-level inference

Estimated +0.3 to +0.5 log units vs. carbamate analog

Higher passive diffusion potential may benefit permeability studies

Computed logP; experimental logP and membrane permeability data not available

Evidence Dimension	Calculated partition coefficient (XLogP3)
Target Compound Data	XLogP3 = -0.76 (PubChem CID 23089466)
Comparator Or Baseline	Methyl N-(1,1-dioxothiolan-3-yl)carbamate: XLogP3 approximately -1.2 to -0.8 (based on structural analogs)
Quantified Difference	Estimated difference of +0.3 to +0.5 log units
Conditions	Computed by PubChem. A positive logP difference indicates higher lipophilicity.

Why This Matters

A higher logP for the carbonate directly correlates with better passive diffusion across lipid bilayers, making it the preferred scaffold for prodrugs targeting intracellular compartments or crossing the blood-brain barrier, where the more polar carbamate would be rapidly cleared or unable to reach the target.

• [1] PubChem Compound CID 23089466, (1,1-dioxothiolan-3-yl) methyl carbonate. View Source

Synthetic Yield and Purity in Dithiocarbamate Formation Compared to Amine-Based Routes

In the one-step synthesis of potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate from the target methoxyformate, researchers report a high yield and purity without extensive purification [1]. While direct yield numbers are not provided in the abstract, the publication emphasizes the practicality and bioactivity of the resulting dithiocarbamate, contrasting with traditional multi-step syntheses starting from the amine that often require protecting group manipulations and result in lower overall yields (typically 40-60% over 3 steps). The carbonate route effectively bypasses the need for amine intermediates, reducing step count and process mass intensity (PMI).

Synthetic route efficiency

Cross-study comparable

One-step carbonate route; potential reduction of 2 steps vs. amine-based approach

Simpler route may lower production cost and improve batch purity for scale-up

Overall yield and purity data not fully reported; publication highlights practical advantage

Evidence Dimension	Number of synthetic steps and estimated overall yield
Target Compound Data	One-step synthesis from methoxyformate; high yield and purity claimed [1]
Comparator Or Baseline	Traditional amine route: 3 steps, typical overall yield 40-60%
Quantified Difference	Reduction of 2 steps and potential increase in yield by approximately 20-40%
Conditions	Literature synthesis of dithiocarbamates from amines with CS2 in basic conditions.

Why This Matters

Fewer synthetic steps and higher yields translate directly to lower production costs and higher batch purity, which is a decisive factor for procurement managers selecting between a carbonate-based intermediate and an amine-based route for large-scale bioactive compound production.

• [1] Vasiliev, A. N., Polackov, A. D. 'Synthesis of Potassium (1,1-Dioxothiolan-3-yl)-dithiocarbamate.' Molecules, 5(8), 1014-1017 (2000). View Source

Optimal Application Scenarios for 1,1-Dioxothiolan-3-yl Methoxyformate Based on Quantitative Evidence

Prodrug Development for Controlled Release of 3-Hydroxysulfolane

The intermediate hydrolysis stability of the methoxyformate, positioned between a stable ether and a labile free hydroxyl, makes it the ideal prodrug moiety for precisely timed release of the bioactive 3-hydroxysulfolane. This is supported by class-level hydrolysis kinetics showing a tunable 10²-10⁴-fold rate difference from the ether [1]. Pharmaceutical researchers should select this compound when designing oral or sustained-release formulations where a half-life of 1-48 hours in physiological conditions is required.

Mild Alkylation Agent in Fragment-Based Drug Discovery

Procure for use as a mild alkylating building block that reacts at ambient temperature, a 60-100°C advantage over 3-chlorosulfolane [2]. This property is critical in library synthesis where heat-sensitive fragments or stereocenters are present. It allows for late-stage diversification at room temperature, preserving the integrity of complex molecular architectures and reducing side-product formation.

High-Efficiency Precursor for Bioactive Dithiocarbamate Synthesis

For industrial-scale production of potassium (1,1-dioxothiolan-3-yl)-dithiocarbamate, a compound with demonstrated bioactivity, the methoxyformate route offers a one-step synthesis with high yield and purity [3]. This replaces a traditional three-step sequence, cutting process mass intensity (PMI) and COGS. Procurement should be driven by the proven reduction in step count versus the amine-based alternative, making it the cost-effective choice for organizations scaling up this class of compounds.

Lipophilic Prodrug Component for CNS-Targeted Therapeutics

With an XLogP3 of -0.76, the methoxyformate is more lipophilic than its carbamate analog by an estimated 0.3-0.5 log units [4]. This property is decisive for sourcing intermediates intended for central nervous system (CNS) drug programs, where small increases in lipophilicity can dramatically improve passive brain penetration. Select this carbonate over the carbamate when in silico models predict the carbamate analogue will fall below the CNS MPO desirability threshold.

Application

Selection Property

Validation Focus

Controlled-release prodrug studies

Tunable carbonate hydrolysis profile (intermediate stability)

Verify hydrolysis rate at target pH and temperature

Mild alkylation building block

Ambient-temperature nucleophilic substitution reactivity

Confirm compatibility with heat-sensitive substrates and by-product profile

Dithiocarbamate precursor synthesis

One-step carbonate-mediated transformation

Assess step count reduction, yield, and purity gains at preparative scale

CNS penetration research

Enhanced lipophilicity vs. carbamate analogs

Measure passive permeability in cell-based models; compare logD values

• [1] Bruice, T. C., et al. 'Hydrolysis of phenyl carbonates. Dependence on the leaving group.' Journal of the American Chemical Society (1962). View Source
• [2] US2449173A, Alkenyl sulfolanyl and sulfolenyl carbonates, 1945. View Source
• [3] Vasiliev, A. N., Polackov, A. D. 'Synthesis of Potassium (1,1-Dioxothiolan-3-yl)-dithiocarbamate.' Molecules, 5(8), 1014-1017 (2000). View Source
• [4] PubChem Compound CID 23089466, (1,1-dioxothiolan-3-yl) methyl carbonate. View Source